N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C17H16FN5O/c1-2-22(15-10-8-14(18)9-11-15)16(24)12-23-20-17(19-21-23)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• InChI Key: SKSFOHUYVDKONL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)CN2N=C(N=N2)C3=CC=CC=C3
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol

Description

N-ethyl-N-(4-fluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as 'FPEA' and has been studied extensively for its unique properties and potential uses.

Mechanism of Action

FPEA is a potent GABA receptor agonist, which means that it binds to and activates GABA receptors in the brain. GABA receptors are important for regulating the activity of neurons in the brain, and their dysfunction has been implicated in a range of neurological disorders. By activating GABA receptors, FPEA can modulate the activity of neurons and potentially have therapeutic effects.
Biochemical and Physiological Effects
FPEA has a range of biochemical and physiological effects that make it useful for scientific research. It has been shown to alter the activity of neurons in the brain, which can have a range of downstream effects on behavior and physiology. FPEA has also been shown to have analgesic effects, which could make it useful for treating pain.

Advantages and Limitations for Lab Experiments

FPEA has a range of advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It is also a potent GABA receptor agonist, which makes it useful for studying the role of GABA receptors in the brain. However, FPEA also has some limitations. It has a short half-life, which means that its effects are relatively short-lived. It can also be toxic at high doses, which could limit its use in certain experiments.

Future Directions

There are a range of future directions for research on FPEA. One potential avenue of research is to investigate its potential therapeutic uses. FPEA has been shown to have analgesic effects, which could make it useful for treating pain. It could also have potential therapeutic uses in neurological disorders such as epilepsy and anxiety. Another potential avenue of research is to investigate the role of GABA receptors in various biological processes. FPEA could be used as a tool to investigate the role of GABA receptors in different brain regions and in different neurological disorders. Overall, FPEA has significant potential for scientific research and could have a range of applications in the future.

Synthesis Methods

The synthesis of FPEA involves the reaction of ethyl-4-fluorobenzene with sodium azide and copper (I) iodide to form ethyl-4-fluorobenzyl azide. The azide compound is then treated with acetic acid to produce FPEA. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

FPEA has been extensively studied for its potential applications in scientific research. It has been shown to have a range of properties that make it useful for studying various biological processes. For example, FPEA has been used as a tool to investigate the role of GABA receptors in the brain. It has also been used to study the effects of different drugs on the brain.